Cas no 2138253-29-7 (5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine)

5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine is a heterocyclic amine derivative featuring a pyridine and tetrahydropyridine scaffold. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of CNS-targeting agents. The presence of both pyridine and amine functional groups enhances its versatility in synthetic applications, enabling modifications for improved pharmacokinetic properties. Its structural framework may contribute to interactions with neurotransmitter receptors or enzymes, making it valuable for neuropharmacological research. The compound's stability and reactivity profile facilitate its use in multi-step synthetic routes, supporting the exploration of novel therapeutic candidates.
5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine structure
2138253-29-7 structure
Product Name:5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine
CAS No:2138253-29-7
MF:C11H15N3
MW:189.256901979446
CID:5958236
PubChem ID:165451426
Update Time:2025-10-30

5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(6-methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine
    • 2138253-29-7
    • EN300-742970
    • 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine
    • Inchi: 1S/C11H15N3/c1-8-2-3-9(6-14-8)10-4-11(12)7-13-5-10/h2-4,6,11,13H,5,7,12H2,1H3
    • InChI Key: RHHFJBFLDMMOEH-UHFFFAOYSA-N
    • SMILES: N1CC(C2C=NC(C)=CC=2)=CC(C1)N

Computed Properties

  • Exact Mass: 189.126597491g/mol
  • Monoisotopic Mass: 189.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 50.9Ų

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Additional information on 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine

Exploring 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138253-29-7): A Promising Compound in Modern Research

In the ever-evolving landscape of chemical research, 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138253-29-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and tetrahydropyridine moieties, is gaining attention for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to breakthroughs in drug discovery and other high-value applications.

The compound's CAS number 2138253-29-7 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine, reflects its complex structure, combining a methyl-substituted pyridine ring with a partially saturated tetrahydropyridine scaffold bearing an amine functional group. This combination of features makes it a valuable building block in synthetic chemistry, particularly for creating novel heterocyclic compounds with potential biological activity.

Recent trends in chemical research highlight growing interest in pyridine derivatives and tetrahydropyridine compounds, with particular focus on their role in developing new pharmaceuticals. The presence of both these structural elements in 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine positions it as a compound of special interest. Many researchers are investigating similar structures for their potential as kinase inhibitors, neurotransmitter modulators, or as intermediates in the synthesis of more complex molecules.

From a synthetic chemistry perspective, the compound's amine functionality offers numerous possibilities for further derivatization. This feature aligns well with current pharmaceutical industry needs for versatile intermediates that can be readily modified to create targeted libraries of potential drug candidates. The methyl group on the pyridine ring adds another dimension of variability, potentially influencing the compound's physicochemical properties and biological interactions.

Analytical characterization of CAS 2138253-29-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The growing availability of high-quality analytical data for this compound in scientific literature and commercial catalogs has contributed to its increasing popularity among research chemists.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to produce 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine with minimal environmental impact. This aligns with broader industry trends toward more eco-friendly chemical processes. The compound's relatively simple structure compared to many pharmaceutical intermediates makes it an attractive candidate for optimization of synthetic methodologies.

Looking forward, the scientific community anticipates growing applications for 2138253-29-7 in various research domains. Its structural features make it particularly relevant for studies in central nervous system targeting compounds, though its full potential remains to be explored. As research continues, we can expect to see more publications elucidating its properties, synthetic applications, and potential biological activities.

The commercial availability of 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine from specialized chemical suppliers has facilitated its adoption in diverse research programs. Current market trends show increasing demand for such specialized building blocks, driven by the expansion of drug discovery programs and the need for novel chemical entities in high-throughput screening.

From a regulatory standpoint, proper handling and documentation of CAS 2138253-29-7 are essential for research compliance. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should always be followed when working with this or any chemical compound. Researchers should consult the most recent safety data sheets and literature before beginning work with this material.

In conclusion, 5-(6-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine represents an exciting area of chemical research with promising potential. Its unique structural features, combined with growing interest in similar compounds, position it as a valuable tool for medicinal chemists and researchers across multiple disciplines. As scientific understanding of this compound deepens, we can anticipate new discoveries and applications that will further highlight its importance in modern chemistry.

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